1-(4-Hydroxy-2-methoxyphenyl)-2-(4-hydroxy-3,5-dimethoxybenzoyloxy)-3-(4-hydroxyphenyl)propan-1-ol
Overview
Description
1-(4-Hydroxy-2-methoxyphenyl)-2-(4-hydroxy-3,5-dimethoxybenzoyloxy)-3-(4-hydroxyphenyl)propan-1-ol is a natural product found in Erythrina variegata with data available.
Scientific Research Applications
Chemical Structure and Derivation
- This compound has been identified as eryvarinol A, isolated from the roots of Erythrina variegata. It is an unusual diphenylpropan-1,2-diol with a syringyl group, showcasing its unique chemical structure derived from natural sources (Tanaka et al., 2002).
Biological Activities
Compounds related to 1-(4-Hydroxy-2-methoxyphenyl)-2-(4-hydroxy-3,5-dimethoxybenzoyloxy)-3-(4-hydroxyphenyl)propan-1-ol demonstrate significant anti-inflammatory activities. Specifically, phenolic compounds isolated from Caesalpinia sappan have been evaluated for their ability to inhibit NO production in macrophage cells (Min & Cuong, 2013).
These compounds have also shown potential anti-tobacco mosaic virus (anti-TMV) activity. For instance, arylbenzofurans isolated from the fermentation products of an endophytic fungus Phomopsis sp. exhibited significant inhibitory effects against TMV (Du et al., 2017).
A related phenolic compound, millettinol, isolated from the wood of Millettia leucantha, displayed strong cytotoxicity against tumor cell lines, highlighting the potential of these compounds in cancer research (Rayanil et al., 2011).
Synthesis and Structural Studies
The synthesis and crystal structure of related compounds have been studied, providing insights into the molecular configurations and potential modifications for enhanced biological activities. For example, research on the synthesis and crystal structure of 2-(2-hydroxyphenyl)-1,3-bis(4-methoxybenzyl)-1,3-diazinan-5-ol offers valuable information for understanding the chemical properties of these compounds (Rivera et al., 2022).
Studies on the formation of related compounds from birch lignin provide insights into how these compounds can be derived from natural sources, suggesting potential for sustainable production methods (Li et al., 1996).
properties
Molecular Formula |
C25H26O9 |
|---|---|
Molecular Weight |
470.5 g/mol |
IUPAC Name |
[1-hydroxy-1-(4-hydroxy-2-methoxyphenyl)-3-(4-hydroxyphenyl)propan-2-yl] 4-hydroxy-3,5-dimethoxybenzoate |
InChI |
InChI=1S/C25H26O9/c1-31-19-13-17(27)8-9-18(19)23(28)22(10-14-4-6-16(26)7-5-14)34-25(30)15-11-20(32-2)24(29)21(12-15)33-3/h4-9,11-13,22-23,26-29H,10H2,1-3H3 |
InChI Key |
ISBPEYMYDJMZGH-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C(=O)OC(CC2=CC=C(C=C2)O)C(C3=C(C=C(C=C3)O)OC)O |
synonyms |
(1S,2R)-1-Hydroxy-1-(4-hydroxy-2-methoxyphenyl)-3-(4-hydroxyphenyl)-2-propanyl 4-hydroxy-3,5-dimethoxybenzoate 1-(4-hydroxy-2-methoxyphenyl)-2-(4-hydroxy-3,5-dimethoxybenzoyloxy)-3-(4-hydroxyphenyl)propan-1-ol eryvarinol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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